Cas no 950271-98-4 (Ethyl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate)
950271-98-4 structure
Product Name:Ethyl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate
CAS No:950271-98-4
MF:C11H10ClN3O2
MW:251.669001102448
MDL:MFCD11844993
CID:2115720
Update Time:2023-08-03
Ethyl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate
- 1-(3-Chloro-phenyl)-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester
- DCROHGQIQVHNQR-UHFFFAOYSA-N
- 9436AH
- NE63005
- 1-(3-Chloro-phenyl)-1H-1,2,3triazole-4-carboxylic acid ethyl ester
- Ethyl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate
-
- MDL: MFCD11844993
- Inchi: 1S/C11H10ClN3O2/c1-2-17-11(16)10-7-15(14-13-10)9-5-3-4-8(12)6-9/h3-7H,2H2,1H3
- InChI Key: DCROHGQIQVHNQR-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)N1C=C(C(=O)OCC)N=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 277
- XLogP3: 2.5
- Topological Polar Surface Area: 57
Ethyl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0115-1g |
1-(3-Chloro-phenyl)-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester |
950271-98-4 | 96% | 1g |
11702.99CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0115-5g |
1-(3-Chloro-phenyl)-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester |
950271-98-4 | 96% | 5g |
41384.47CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0115-500mg |
1-(3-Chloro-phenyl)-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester |
950271-98-4 | 96% | 500mg |
6275.51CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0115-250mg |
1-(3-Chloro-phenyl)-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester |
950271-98-4 | 96% | 250mg |
3561.78CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0115-100mg |
1-(3-Chloro-phenyl)-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester |
950271-98-4 | 96% | 100mg |
2204.91CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0115-50mg |
1-(3-Chloro-phenyl)-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester |
950271-98-4 | 96% | 50mg |
1526.48CNY | 2021-05-08 | |
| TRC | C125216-100mg |
1-(3-Chloro-phenyl)-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester |
950271-98-4 | 100mg |
$ 160.00 | 2022-06-06 | ||
| TRC | C125216-500mg |
1-(3-Chloro-phenyl)-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester |
950271-98-4 | 500mg |
$ 590.00 | 2022-06-06 | ||
| TRC | C125216-1g |
1-(3-Chloro-phenyl)-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester |
950271-98-4 | 1g |
$ 890.00 | 2022-06-06 | ||
| abcr | AB538597-100 mg |
1-(3-Chloro-phenyl)-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester; . |
950271-98-4 | 100MG |
€500.00 | 2023-04-14 |
Ethyl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
950271-98-4 (Ethyl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate) Related Products
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